Cas no 2171593-06-7 (3-ethoxy-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidobutanoic acid)

• Product Name: 3-ethoxy-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidobutanoic acid
• CAS No: 2171593-06-7
• MF: C₂₆H₂₈N₂O₆
• MW: 464.510327339172
• CID: 6125276
• PubChem ID: 165504223
• Update Time: 2025-06-13

3-ethoxy-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-ethoxy-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidobutanoic acid
• 2171593-06-7
• 3-ethoxy-4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-ynamido]butanoic acid
• EN300-1493450

• Inchi： 1S/C26H28N2O6/c1-3-9-23(25(31)27-15-17(33-4-2)14-24(29)30)28-26(32)34-16-22-20-12-7-5-10-18(20)19-11-6-8-13-21(19)22/h1,5-8,10-13,17,22-23H,4,9,14-16H2,2H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： QHOVUBBDFGJSNR-UHFFFAOYSA-N
• SMILES： O(C(NC(CC#C)C(NCC(CC(=O)O)OCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 464.19473662g/mol
• Monoisotopic Mass: 464.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 114Ų

Additional information on 3-ethoxy-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidobutanoic acid

Comprehensive Overview of 3-ethoxy-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidobutanoic acid (CAS No. 2171593-06-7)

The compound 3-ethoxy-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidobutanoic acid (CAS No. 2171593-06-7) is a highly specialized chemical entity with significant relevance in the fields of organic synthesis, peptide chemistry, and pharmaceutical research. Its complex structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and an ethoxy-substituted butanoic acid backbone, makes it a valuable intermediate for the development of novel therapeutics and biomaterials. Researchers and industry professionals are increasingly interested in this compound due to its unique properties and potential applications in drug discovery and biotechnology.

One of the most frequently searched questions related to this compound is: "What is the role of Fmoc in peptide synthesis?" The Fmoc group is a cornerstone of modern solid-phase peptide synthesis (SPPS), offering exceptional stability under basic conditions while being easily removable under mild acidic conditions. This characteristic makes 3-ethoxy-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidobutanoic acid an ideal candidate for the synthesis of complex peptides and peptidomimetics, which are pivotal in the development of targeted therapies for diseases such as cancer, diabetes, and neurodegenerative disorders.

Another hot topic in the scientific community is the exploration of click chemistry and its applications in drug development. The presence of a pent-4-ynamido moiety in this compound suggests potential utility in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, a widely used click chemistry technique. This property could enable the efficient conjugation of bioactive molecules, facilitating the creation of hybrid compounds with enhanced pharmacological profiles. Such innovations align with the growing demand for precision medicine and personalized therapeutics, which are among the most searched terms in biomedical research today.

From a structural perspective, the ethoxy and butanoic acid functionalities in 3-ethoxy-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidobutanoic acid contribute to its solubility and reactivity, making it a versatile building block for synthetic chemistry. These features are particularly appealing to researchers working on prodrug design, where the modification of drug molecules can improve bioavailability and reduce side effects. The compound's ability to serve as a linker or spacer in bioconjugation strategies further enhances its appeal in the development of antibody-drug conjugates (ADCs) and other advanced therapeutic modalities.

In the context of green chemistry and sustainable practices, the synthesis and application of CAS No. 2171593-06-7 are also under scrutiny. Researchers are actively investigating eco-friendly alternatives to traditional synthetic methods, such as microwave-assisted synthesis and catalytic processes, to minimize environmental impact. This aligns with the broader trend of sustainable drug development, a topic that has gained significant traction in recent years due to increasing regulatory pressures and public awareness.

Furthermore, the compound's potential role in proteomics and chemical biology cannot be overlooked. Its unique structure allows for the incorporation of fluorescent tags or affinity labels, enabling the study of protein-protein interactions and cellular pathways. This application is particularly relevant in the era of omics technologies, where understanding molecular mechanisms at a systems level is critical for advancing biomedical science.

In summary, 3-ethoxy-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidobutanoic acid (CAS No. 2171593-06-7) represents a multifaceted tool for modern chemical and biological research. Its applications span from peptide synthesis and click chemistry to prodrug design and bioconjugation, addressing some of the most pressing challenges in drug discovery and biotechnology. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in the development of next-generation therapeutics and diagnostic tools.